Cas no 317356-84-6 (Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester)

• Product Name: Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester
• CAS No: 317356-84-6
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• MDL: MFCD27949279
• CID: 3937321
• PubChem ID: 58785152
• Update Time: 2025-06-14

Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester
• ETHYL 2-(2,3-DIFLUORO-4-NITROPHENYL)ACETATE
• SCHEMBL1343473
• ISAAKBKGRSYWCN-UHFFFAOYSA-N
• ethyl 2,3-difluoro-4-nitrophenylacetate
• 317356-84-6

• MDL： MFCD27949279
• Inchi： 1S/C10H9F2NO4/c1-2-17-8(14)5-6-3-4-7(13(15)16)10(12)9(6)11/h3-4H,2,5H2,1H3
• InChI Key： ISAAKBKGRSYWCN-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=C([N+]([O-])=O)C(F)=C1F

Computed Properties

• Exact Mass: 245.04996409Da
• Monoisotopic Mass: 245.04996409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester

Research Brief on Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester (CAS: 317356-84-6)

Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester (CAS: 317356-84-6) is a fluorinated nitroaromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, mechanisms of action, and potential therapeutic applications.

The synthesis of Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structural integrity. The compound's unique fluorinated and nitro-substituted aromatic ring has been identified as a key feature contributing to its reactivity and interaction with biological targets. These structural attributes make it a promising candidate for further investigation in medicinal chemistry.

In terms of biological activity, recent in vitro studies have demonstrated that Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary studies have indicated antimicrobial activity against certain Gram-positive and Gram-negative bacteria, further expanding its therapeutic potential.

Despite these promising results, challenges remain in the development of Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring derivatization strategies to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between chemists and biologists are essential to advance this compound through the drug discovery pipeline.

In conclusion, Benzeneacetic acid, 2,3-difluoro-4-nitro-, ethyl ester (CAS: 317356-84-6) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and elucidating its mechanisms of action in greater detail. This compound holds significant potential for contributing to the development of new therapeutic agents targeting inflammation and microbial infections.